Cas no 1865185-51-8 (3-(2-Methoxypyridin-3-yl)butan-2-ol)

• Product Name: 3-(2-Methoxypyridin-3-yl)butan-2-ol
• CAS No: 1865185-51-8
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5564885
• PubChem ID: 126980091
• Update Time: 2025-10-30

3-(2-Methoxypyridin-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxypyridin-3-yl)butan-2-ol
• EN300-1636474
• 1865185-51-8
• 3-(2-Methoxypyridin-3-yl)butan-2-ol

• Inchi： 1S/C10H15NO2/c1-7(8(2)12)9-5-4-6-11-10(9)13-3/h4-8,12H,1-3H3
• InChI Key： GMRUPTXSOZHDON-UHFFFAOYSA-N
• SMILES： OC(C)C(C)C1=CC=CN=C1OC

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-(2-Methoxypyridin-3-yl)butan-2-ol

3-(2-Methoxypyridin-3-yl)butan-2-ol: A Comprehensive Overview

The compound 3-(2-Methoxypyridin-3-yl)butan-2-ol (CAS No. 1865185-51-8) is an organic molecule with a unique structure that combines a pyridine ring substituted with a methoxy group and a butanol moiety. This compound has garnered attention in recent years due to its potential applications in various fields, including drug discovery, material science, and organic synthesis. The methoxy group on the pyridine ring introduces electronic effects that can influence the compound's reactivity and biological activity, making it a valuable substrate for further research and development.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry. The methoxy substitution at the 2-position of the pyridine ring in 3-(2-Methoxypyridin-3-yl)butan-2-ol enhances its solubility and bioavailability, which are critical factors for drug candidates. Researchers have explored its potential as a lead compound for developing new therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. The butanol moiety attached to the pyridine ring adds hydroxyl functionality, which can participate in hydrogen bonding and improve the molecule's interaction with biological targets.

In addition to its medicinal applications, 3-(2-Methoxypyridin-3-yl)butan-2-ol has shown promise in material science. Its ability to form stable complexes with metal ions has been investigated for use in catalysis and coordination chemistry. The pyridine ring acts as a coordinating ligand, enabling the formation of metalloorganic frameworks (MOFs) with potential applications in gas storage, sensing, and catalysis. Recent advancements in MOF synthesis have leveraged this compound's unique structure to create highly porous materials with tailored properties.

The synthesis of 3-(2-Methoxypyridin-3-yl)butan-2-ol involves a multi-step process that typically starts with the preparation of the pyridine derivative followed by alkylation or coupling reactions to introduce the butanol group. Researchers have optimized these steps to improve yield and purity, ensuring scalability for industrial applications. The use of green chemistry principles in its synthesis has also been explored to minimize environmental impact and enhance sustainability.

From a structural perspective, 3-(2-Methoxypyridin-3-yl)butan-2